Cas no 71117-92-5 (Stigmastane, (5a,14b,17a,20S,24x)-)

• Product Name: Stigmastane, (5a,14b,17a,20S,24x)-
• CAS No: 71117-92-5
• Molecular Formula: C₂₉H₅₂
• Molecular Weight: 400.72318
• CID: 548081
• PubChem ID: 90475432

Stigmastane, (5a,14b,17a,20S,24x)- Properties

Names and Identifiers

• Stigmastane, (5a,14b,17a,20S,24x)-
• ALPHA, BETA, BETA 20R 24R-ETHYLCHOLESTANE
• α, β, β 20R 24R-ETHYLCHOLESTANE
• Αßß (20R,24R)-24-ETHYLCHOLESTANE
• (20S)-24-Ethyl-5a(H),14b(H),17b(H)-cholestane
• αßß (20R,24R)-24-Ethylcholestane100µg
• Stigmastane, (5.alpha.,14.beta.,17.alpha.,20S,24.xi.)
• DTXSID401025801
• Alpha,beta,beta 20r 24r-ethylcholestane
• 71117-92-5
• (5R,8R,9S,10S,13R,14R,17S)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene

• InChIKey： GKBHKNPLNHLYHT-PJTCVQKCSA-N
• Inchi： InChI=1S/C29H52/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h20-27H,7-19H2,1-6H3/t21-,22-,23-,24+,25+,26-,27+,28+,29-/m1/s1
• SMILES： CCC(CCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C)C(C)C

Computed Properties

• Exact Mass: 400.40700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 400.406901659g/mol
• Heavy Atom Count: 29
• Complexity: 548
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 9.13390
• PSA: 0.00000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives